![molecular formula C15H17N5O4 B3863595 4-[{[(4-methylbenzoyl)oxy]imino}(4-morpholinyl)methyl]-1,2,5-oxadiazol-3-amine](/img/structure/B3863595.png)
4-[{[(4-methylbenzoyl)oxy]imino}(4-morpholinyl)methyl]-1,2,5-oxadiazol-3-amine
Overview
Description
4-[{[(4-methylbenzoyl)oxy]imino}(4-morpholinyl)methyl]-1,2,5-oxadiazol-3-amine (referred to as "compound X" in This compound has been found to exhibit a range of biological activities, including antitumor and antifungal properties.
Mechanism of Action
The precise mechanism of action of compound X is not yet fully understood, but it is believed to act by inhibiting certain enzymes and proteins that are involved in cell growth and division. This makes it a potentially valuable tool in the fight against cancer and other diseases that involve abnormal cell growth.
Biochemical and physiological effects:
Compound X has been shown to have a range of biochemical and physiological effects in laboratory experiments. These include the inhibition of cell proliferation, induction of cell death, and the inhibition of certain enzymes and proteins that are involved in cell growth and division.
Advantages and Limitations for Lab Experiments
One of the main advantages of using compound X in laboratory experiments is its ability to selectively target certain enzymes and proteins that are involved in disease processes. This makes it a potentially valuable tool for researchers looking to develop new therapies for a variety of different diseases. However, there are also some limitations to using this compound in lab experiments, including its potential toxicity and the need for specialized equipment and training to handle it safely.
Future Directions
There are many potential future directions for research on compound X. Some of the most promising areas of investigation include its use as an antitumor agent, as well as its potential as an antifungal and antibacterial agent. Additionally, researchers may continue to investigate the precise mechanism of action of this compound, as well as its potential for use in combination with other therapeutic agents. Overall, the potential applications of compound X in the field of medicine are vast and varied, and further research is needed to fully understand its potential.
Scientific Research Applications
Compound X has been the subject of numerous scientific studies, with researchers investigating its potential as a therapeutic agent for a variety of different diseases and conditions. Some of the most promising areas of research include its use as an antitumor agent, as well as its potential as an antifungal and antibacterial agent.
properties
IUPAC Name |
[(Z)-[(4-amino-1,2,5-oxadiazol-3-yl)-morpholin-4-ylmethylidene]amino] 4-methylbenzoate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17N5O4/c1-10-2-4-11(5-3-10)15(21)23-19-14(12-13(16)18-24-17-12)20-6-8-22-9-7-20/h2-5H,6-9H2,1H3,(H2,16,18)/b19-14- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DNAKHJQQEXVEKD-RGEXLXHISA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)ON=C(C2=NON=C2N)N3CCOCC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)C(=O)O/N=C(/C2=NON=C2N)\N3CCOCC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17N5O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.33 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
({[(Z)-(4-amino-1,2,5-oxadiazol-3-yl)(morpholin-4-yl)methylidene]amino}oxy)(4-methylphenyl)methanone |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.